Cas no 5668-66-6 (1,2-Dihydroacenaphthylen-1-amine hydrochloride)

1,2-Dihydroacenaphthylen-1-amine hydrochloride structure
5668-66-6 structure
Product Name:1,2-Dihydroacenaphthylen-1-amine hydrochloride
CAS No:5668-66-6
MF:C12H12ClN
MW:205.683382034302
CID:46079
PubChem ID:13730341
Update Time:2025-04-18

1,2-Dihydroacenaphthylen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dihydroacenaphthylen-1-amine hydrochloride
    • 1-Acenaphthenamine hydrochloride
    • acenaphthen-1-amine chloride
    • 1,2-Dihydroacenaphthylen-1-amine hydrochloride (1:1)
    • 1-acenaphthylenamine, 1,2-dihydro-, hydrochloride (1:1)
    • 1-Acenaphthenamine,hydrochloride (7CI,8CI)
    • 1-Acenaphthylenamine, 1,2-dihydro-, hydrochloride(9CI)
    • NSC 31684
    • AKOS005145947
    • SCHEMBL10785087
    • FT-0709171
    • 1,2-dihydro-1-acenaphthylenamine hydrochloride
    • 1,2-dihydroacenaphthylen-1-amine;hydrochloride
    • A15656
    • NSC-31684
    • SB78609
    • 5668-66-6
    • 1,2-dihydroacenaphthylen-1-aminehydrochloride
    • F1916-0151
    • NSC31684
    • Inchi: 1S/C12H11N.ClH/c13-11-7-9-5-1-3-8-4-2-6-10(11)12(8)9;/h1-6,11H,7,13H2;1H
    • InChI Key: UPIABGRPUYYFBX-UHFFFAOYSA-N
    • SMILES: Cl.NC1C2=CC=CC3=CC=CC(=C23)C1

Computed Properties

  • Exact Mass: 205.06596
  • Monoisotopic Mass: 205.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Density: 1.187
  • Melting Point: 200 ºC
  • Boiling Point: 335.5°Cat760mmHg
  • Flash Point: 173.9°C
  • PSA: 26.02

1,2-Dihydroacenaphthylen-1-amine hydrochloride Pricemore >>

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